Cas no 1806519-52-7 (2-Fluorobenzo[d]oxazole-6-carboxamide)

• Product Name: 2-Fluorobenzo[d]oxazole-6-carboxamide
• CAS No: 1806519-52-7
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• CID: 4819720
• Update Time: 2025-10-05

2-Fluorobenzo[d]oxazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Fluorobenzo[d]oxazole-6-carboxamide

• Inchi： 1S/C8H5FN2O2/c9-8-11-5-2-1-4(7(10)12)3-6(5)13-8/h1-3H,(H2,10,12)
• InChI Key： WNUZYBJHONJGBC-UHFFFAOYSA-N
• SMILES： FC1=NC2C=CC(C(N)=O)=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 1.1
• Topological Polar Surface Area: 69.1

Additional information on 2-Fluorobenzo[d]oxazole-6-carboxamide

Comprehensive Overview of 2-Fluorobenzo[d]oxazole-6-carboxamide (CAS No. 1806519-52-7): Properties, Applications, and Research Insights

2-Fluorobenzo[d]oxazole-6-carboxamide (CAS No. 1806519-52-7) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential bioactivity. The compound belongs to the benzoxazole family, a class of molecules known for their diverse applications in medicinal chemistry, material science, and catalysis. With the increasing demand for novel fluorinated compounds in drug discovery, 2-Fluorobenzo[d]oxazole-6-carboxamide stands out as a promising candidate for further exploration.

The molecular structure of 2-Fluorobenzo[d]oxazole-6-carboxamide incorporates a fluorine atom at the 2-position of the benzoxazole ring, which enhances its electronic properties and metabolic stability. This modification is particularly relevant in the context of modern drug design, where fluorination is a common strategy to improve pharmacokinetic profiles. Researchers have highlighted the role of fluorinated benzoxazoles in targeting enzymes and receptors, making them valuable scaffolds for developing therapeutics in oncology, neurology, and infectious diseases.

Recent studies have explored the synthetic routes to 2-Fluorobenzo[d]oxazole-6-carboxamide, emphasizing efficient methodologies such as palladium-catalyzed cross-coupling and microwave-assisted reactions. These advancements align with the growing interest in sustainable and scalable synthetic techniques, a topic frequently searched in academic and industrial forums. The compound’s carboxamide moiety further expands its utility, enabling interactions with biological targets through hydrogen bonding and dipole-dipole interactions.

In the realm of agrochemicals, 2-Fluorobenzo[d]oxazole-6-carboxamide has been investigated for its potential as a precursor to herbicides and fungicides. The incorporation of fluorine atoms in agrochemicals is a trending topic, as it often leads to improved efficacy and environmental compatibility. This aligns with the global push for greener pest control solutions, a subject of high interest among researchers and policymakers.

From a material science perspective, the benzoxazole core of 2-Fluorobenzo[d]oxazole-6-carboxamide contributes to its luminescent properties, making it a candidate for optoelectronic applications. With the rise of organic light-emitting diodes (OLEDs) and fluorescent probes, the demand for specialized heterocycles like this compound is expected to grow. Searches for "fluorinated OLED materials" and "benzoxazole derivatives in electronics" reflect this trend.

Quality control and analytical characterization of 2-Fluorobenzo[d]oxazole-6-carboxamide are critical for its commercial and research applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to ensure purity and structural integrity. These methods are frequently queried by professionals seeking reliable protocols for compound validation.

In summary, 2-Fluorobenzo[d]oxazole-6-carboxamide (CAS No. 1806519-52-7) represents a versatile and scientifically significant compound with broad applicability across multiple disciplines. Its fluorinated benzoxazole architecture, coupled with the carboxamide functional group, positions it as a valuable entity in drug discovery, agrochemical development, and advanced materials. As research continues to uncover its full potential, this compound is poised to remain a focal point in the chemical and life sciences communities.